Cas no 1105242-37-2 (N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]cyclohexanecarboxamide)

• Product Name: N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]cyclohexanecarboxamide
• CAS No: 1105242-37-2
• MF: C₁₈H₂₅N₃O₄
• MW: 347.408804655075
• CID: 5450418
• Update Time: 2025-07-16

N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxopyridin-3-yl]cyclohexanecarboxamide
• N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]cyclohexanecarboxamide

• Inchi： 1S/C18H25N3O4/c1-20-12-14(17(23)21-7-9-25-10-8-21)11-15(18(20)24)19-16(22)13-5-3-2-4-6-13/h11-13H,2-10H2,1H3,(H,19,22)
• InChI Key： KEKOKKXVRFMUAY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(C(N3CCOCC3)=O)=CN(C)C2=O)=O)CCCCC1

Additional information on N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]cyclohexanecarboxamide

Introduction to N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)cyclohexanecarboxamide (CAS No. 1105242-37-2)

N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)cyclohexanecarboxamide] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its Chemical Abstracts Service (CAS) number 1105242-37-2, represents a unique molecular architecture that has been extensively studied for its potential therapeutic applications. The intricate structure of this molecule, featuring a cyclohexanecarboxamide moiety linked to a dihydropyridine core, makes it a subject of considerable interest for researchers exploring novel pharmacological pathways.

The pharmacological relevance of N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)cyclohexanecarboxamide] stems from its ability to interact with various biological targets. The dihydropyridine scaffold is particularly well-known for its role in cardiovascular medications, where it exhibits properties such as calcium channel modulation. This characteristic has led to extensive research into derivatives of dihydropyridine as potential treatments for conditions like hypertension and angina pectoris. The incorporation of the cyclohexanecarboxamide group into the molecular structure further enhances its pharmacological profile, potentially contributing to improved solubility and bioavailability.

In recent years, the synthesis and characterization of N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)cyclohexanecarboxamide] have been the focus of several cutting-edge studies. These investigations have not only refined synthetic methodologies but also provided insights into the compound's biological activity. For instance, studies have demonstrated that this molecule exhibits notable inhibitory effects on certain enzymes and receptors implicated in inflammatory and metabolic disorders. The morpholine moiety, a key feature of the compound's structure, has been identified as a critical component in modulating these interactions.

The structural complexity of N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)cyclohexanecarboxamide] also makes it an attractive candidate for drug design and development. Researchers have leveraged computational modeling and high-throughput screening techniques to explore its potential as a lead compound for novel therapeutics. These efforts have yielded promising results, suggesting that derivatives of this molecule could be effective in targeting a range of diseases, including neurodegenerative disorders and cancer.

One of the most compelling aspects of N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)cyclohexanecarboxamide] is its ability to exhibit multiple modes of action. This polypharmacological profile is particularly advantageous in the treatment of complex diseases that involve multiple pathological pathways. For example, preliminary studies have indicated that this compound may simultaneously modulate enzyme activity and receptor binding, providing a synergistic therapeutic effect. Such multifaceted interactions are increasingly recognized as key factors in the development of next-generation pharmaceuticals.

The synthetic route to N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-y)cyclohexanecarboxamide] is another area where significant advancements have been made. Modern synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have enabled the efficient construction of this complex molecule. These methodologies not only improve yield and purity but also allow for greater customization in terms of functional group manipulation. This flexibility is crucial for optimizing the pharmacological properties of the compound and developing analogs with enhanced efficacy.

In conclusion, N-[1-methyl -5-(morpholine -4 -carbonyl) - 2 - oxo - 1 , 2 - dihydrop y ridin - 3 - y l) cyc lohex an ecarboxam ide] (CAS No. 1105242 -37 - 2) represents a remarkable example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique molecular architecture and diverse biological activities make it a promising candidate for further research and development in pharmaceutical chemistry. As our understanding of its mechanisms of action continues to evolve, this compound is poised to play a significant role in addressing some of the most challenging medical conditions faced today.